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For researchers, scientists, and drug development professionals aiming to bridge the gap
between their research and impactful policy-making in Africa, the Science Advice Skills
Development Program (SASDP) offers a pivotal opportunity. Organized by the Africa Regional
Chapter of the International Network for Governmental Science Advice (INGSA-Africa), this
mentorship program is designed to equip early and mid-career African scientists with the skills
to effectively translate their research into evidence-based policy advice. This guide provides
detailed application notes and protocols to assist prospective mentees in preparing a
compelling application.

Application at a Glance: Key Protocols and
Timelines

The SASDP application process is entirely online, requiring the submission of a comprehensive
application package through a Google Form. The program typically opens its call for
applications for new cohorts annually, with mentorship periods usually commencing in
September.

Application Timeline (Based on the 4th Cohort)
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Milestone Deadline

Call for Applications July 2025

Application Deadline August 10th/17th, 2025
Notification of Selected Mentees August 2025

Introductory Workshop September 2025

Mentorship Program September 2025 - March 2026
Closing Workshop March 2026

Eligibility and Selection: Understanding the Criteria

The SASDP seeks to nurture a new generation of science advisors in Africa. To this end, the
eligibility criteria are specific, focusing on identifying individuals with the potential to excel at the
science-policy interface.[1]

Eligibility Checklist

Criteria Requirement

) ) ) African scientist or researcher working on the
Nationality/Work Location . .
African continent.

Educational Qualification PhD obtained within the last 5-10 years.

Age Below 50 years.

A strong scientific track record, with a particular
Research Focus emphasis on climate change-related fields such
as Health, Water, Energy, and Food Security.

A demonstrated keen interest in science advice
Interest _ S _ _
and its application in policymaking.

Selection is competitive, with the assessment of applications based on the candidate's
research skills and experience as evidenced by their public outputs.
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Crafting Your Application: A Step-by-Step Protocol

A successful application requires careful preparation and attention to detail. The following
protocol outlines the key steps for prospective mentees.

Phase 1: Pre-Application Preparation

o Thoroughly Review Program Objectives: Familiarize yourself with the core goals of the
SASDP to ensure your aspirations align with the program's mission of strengthening science
advice in Africa. The program aims to help mentees influence policymaking with their
research findings.[2][3]

 Verify Eligibility: Systematically go through the eligibility criteria to confirm your suitability for
the program.

e Secure a Strong Recommendation: Identify a suitable referee from a recognized academic
or research institution, or a National Academy of Science. Provide them with ample
information about the SASDP and your motivation for applying to enable them to write a
compelling letter of recommendation.

o Obtain a Nomination Letter (if applicable): If you are being nominated by your institution,
ensure you have a formal letter of nomination. Self-nominations are also accepted.[2][3]

o Update Your Curriculum Vitae (CV): Your CV should be current and highlight your research
experience, publications, and any activities that demonstrate your interest in science policy.

Phase 2: Online Application Submission

o Access the Online Application Form: The application is submitted via a Google Form, which
will be made available on the INGSA-Africa website during the application period.

o Complete all Sections of the Form: Ensure that you fill out all required fields in the
application form.

e Upload Supporting Documents: The following documents are mandatory and must be
uploaded with your application:

o Arecent Curriculum Vitae (CV).
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o Aletter of recommendation from a science organization (e.g., university, research center,
national academy of science).

o Aletter from the nominating organization (if applicable).
Phase 3: Post-Submission

o Confirmation and Notification: After the application deadline, selected mentees will be
notified and invited to participate in an introductory workshop.

e Program Engagement: The program consists of a virtual one-day introductory workshop, a
one-to-one mentoring phase for up to six months, and a closing workshop.[1] Mentees are
expected to actively engage with their mentors to develop science advice documents.[1]

Program Insights: A Look at Past Cohorts

The SASDP has a proven track record of successfully mentoring African scientists. The
program has seen a growing interest, with an increasing number of applications for each
cohort.

Participation in Previous SASDP Cohorts

Number of Participating

Cohort Number of Mentees .
Countries

1st Cohort (2022) 10 8

2nd Cohort (2023) 14 6

3rd Cohort (2024) 22 Not specified

For the third cohort, there were 60 applications from potential mentees, from which 22 were
selected, indicating a competitive selection process.

Visualizing the Process

To further clarify the application and program workflow, the following diagrams illustrate the key
stages and relationships.
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Caption: SASDP Mentee Application and Program Workflow.
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Caption: Profile of an Ideal SASDP Mentee Candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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